Cas no 1337292-53-1 (3-(3-chloro-2,4-difluorophenyl)methylpiperidine)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)methylpiperidine
• CAS No: 1337292-53-1
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 5933470
• PubChem ID: 84802940
• Update Time: 2025-11-06

3-(3-chloro-2,4-difluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)methylpiperidine
• 3-[(3-chloro-2,4-difluorophenyl)methyl]piperidine
• EN300-1978967
• 1337292-53-1

• Inchi： 1S/C12H14ClF2N/c13-11-10(14)4-3-9(12(11)15)6-8-2-1-5-16-7-8/h3-4,8,16H,1-2,5-7H2
• InChI Key： QUCQEXKTPRWEJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC1CNCCC1)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)methylpiperidine

Recent Advances in the Study of 3-(3-chloro-2,4-difluorophenyl)methylpiperidine (CAS: 1337292-53-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-chloro-2,4-difluorophenyl)methylpiperidine (CAS: 1337292-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties. The compound's unique structural features, including the presence of a difluorophenyl group and a methylpiperidine moiety, make it a promising candidate for drug development, particularly in the treatment of neurological disorders and infectious diseases.

Recent studies have explored the synthetic pathways for 3-(3-chloro-2,4-difluorophenyl)methylpiperidine, with a focus on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to efficiently introduce the difluorophenyl group into the piperidine scaffold. Additionally, advancements in chiral resolution techniques have enabled the production of enantiomerically pure forms of the compound, which is crucial for understanding its stereospecific interactions with biological targets.

In terms of biological activity, 3-(3-chloro-2,4-difluorophenyl)methylpiperidine has demonstrated potent inhibitory effects on specific enzymes and receptors. For instance, recent in vitro studies have shown that the compound acts as a selective antagonist for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological conditions. Furthermore, preliminary in vivo studies in animal models have indicated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, making it a viable candidate for central nervous system (CNS) drug development.

The pharmacological potential of 3-(3-chloro-2,4-difluorophenyl)methylpiperidine extends beyond neurological applications. Recent research has also investigated its antimicrobial properties, particularly against drug-resistant bacterial strains. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, which could offer a novel approach to combating antibiotic resistance. These findings highlight the versatility of 3-(3-chloro-2,4-difluorophenyl)methylpiperidine and its potential as a multi-target therapeutic agent.

Despite these promising results, several challenges remain in the development of 3-(3-chloro-2,4-difluorophenyl)methylpiperidine as a drug candidate. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's efficacy and safety profile, as well as on identifying optimal formulations for clinical use.

In conclusion, 3-(3-chloro-2,4-difluorophenyl)methylpiperidine (CAS: 1337292-53-1) represents a promising area of research in chemical biology and pharmaceutical science. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation into its properties and mechanisms of action. As research progresses, this compound may pave the way for the development of novel treatments for a range of diseases, offering new hope for patients worldwide.